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Compound of Interest

Compound Name:
2-(Cyclopentylmethyl)cyclohexan-

1-amine

CAS No.: 1247406-30-9

Cat. No.: B1425834

Get Quote

Part 1: Executive Safety Summary
Immediate Action Required: Treat this substance as a Class 8 Corrosive and Aquatic Toxin.[2]

Primary Hazard: Causes severe skin burns and eye damage (Category 1B).

Secondary Hazard: Combustible liquid; vapors may form explosive mixtures with air.

Strict Prohibition:NEVER dispose of this compound down the drain. It is highly toxic to

aquatic life and can damage plumbing infrastructure due to its alkalinity.
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Component Specification Rationale

Gloves

Silver Shield® / 4H®

(Laminate) or Thick Nitrile

(>0.11mm)

Aliphatic amines can permeate

standard latex rapidly.[2]

Laminate offers the highest

breakthrough time (>480 min).

Eye Protection
Chemical Splash Goggles +

Face Shield

High alkalinity poses an

immediate risk of permanent

corneal damage upon splash

contact.

Respiratory

Full-face respirator with ABEK

(Amine/Organic Vapor)

cartridges

Required if handling outside a

fume hood; prevents inhalation

of caustic vapors.[2]

Body
Chemically Resistant Lab Coat

/ Apron

Prevents skin absorption and

chemical burns.

Part 2: Chemical Profile & Hazard Identification
To dispose of this chemical safely, you must understand its behavior.[1][2][3] 2-
(Cyclopentylmethyl)cyclohexan-1-amine is a cycloaliphatic amine.

Basicity: It is a strong base. Mixing it with acids (e.g., HCl, H₂SO₄) will result in a violent,

exothermic reaction.[1]

Lipophilicity: The cyclopentyl and cyclohexyl rings make this compound lipophilic (fat-

soluble), increasing its potential for skin absorption and persistence in aquatic environments.

Volatility: Moderate. Vapors are heavier than air and can travel to ignition sources.[4]

Regulatory Classification (RCRA)
Under US EPA regulations (40 CFR 261), this waste typically falls under:

D002 (Corrosivity): Aqueous pH > 12.5.[5]
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D001 (Ignitability): If the flash point is < 60°C (140°F).[6] Note: While high molecular weight

amines often have higher flash points, treat as flammable until verified.[1]

Part 3: Operational Disposal Protocols
Protocol A: Waste Stream Segregation (Preferred
Method)
This is the standard operating procedure for commercial disposal services.

Select Container: Use a High-Density Polyethylene (HDPE) drum or bottle. Avoid metal

containers (can corrode) or standard plastics that may degrade under high pH.

Labeling: Mark the container clearly with:

"Hazardous Waste - Corrosive (Alkaline)"[1]

Chemical Name: "2-(Cyclopentylmethyl)cyclohexan-1-amine"[1]

Hazards: "Skin Corrosive," "Flammable."[1]

Segregation: Store in the Alkaline/Base cabinet.

CRITICAL: Do NOT store or pack in the same secondary containment as Acids or

Oxidizers.

Protocol B: Controlled Neutralization (Small Quantities
Only < 50mL)
Warning: Only perform this if authorized by your facility's Chemical Hygiene Officer. This

process is exothermic.[1]

Step-by-Step Methodology:

Preparation: Work in a functioning fume hood. Prepare an ice bath.

Dilution: Dilute the amine in water (1:10 ratio) in a beaker sitting in the ice bath.
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Acid Addition: Slowly add 1M Hydrochloric Acid (HCl) dropwise while stirring. Monitor

temperature; do not let it exceed 40°C.

Endpoint: Check pH using litmus paper or a probe. Aim for pH 6–8.

Final Disposal: Once neutralized, the solution generally consists of the amine hydrochloride

salt. Check local regulations; often, this must still be disposed of as chemical waste (due to

aquatic toxicity) rather than drain disposal.[1]

Part 4: Visualizing the Disposal Logic
The following diagram illustrates the decision-making process for handling this specific amine

waste.
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Waste: 2-(Cyclopentylmethyl)
cyclohexan-1-amine

Assess Quantity & Purity

Volume > 50mL?

Route A: Commercial Disposal
(Preferred)

Yes (Large Vol)

Route B: In-Lab Neutralization
(High Risk)

No (Small Vol)

Segregate: Alkaline/Base Stream
(Do NOT mix with Acids)

Slow addition to 1M HCl
in Ice Bath (Fume Hood)

Container: HDPE Plastic
Label: D002 (Corrosive)

Arrange EHS Pickup

Confirm pH 6-8

Dispose as Chemical Waste
(Due to Aquatic Toxicity)

Click to download full resolution via product page

Caption: Decision logic for segregating and treating cycloaliphatic amine waste streams.
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Part 5: Emergency Response Procedures
Spill Management

Evacuate: Clear the immediate area.

Ventilate: Open fume hoods or windows if safe.

Absorb: Use vermiculite, dry sand, or commercial non-combustible absorbent pads.[1]

Do NOT use sawdust or paper towels; these can ignite spontaneously when reacting with

strong amines.

Neutralize (Spill): Apply a weak acid neutralizer (e.g., citric acid or sodium bisulfate) to the

spill after absorbing the bulk liquid.

Collect: Scoop into a hazardous waste pail labeled "Amine Spill Debris."

First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes. Do not use solvents

(ethanol/acetone) as they increase absorption.

Eye Contact: Rinse cautiously with water for at least 15 minutes.[4] Remove contact lenses if

present.[7] Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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